molecular formula C12H16ClNO6S B12756052 Thiophenium, tetrahydro-1-(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate CAS No. 110826-59-0

Thiophenium, tetrahydro-1-(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate

Cat. No.: B12756052
CAS No.: 110826-59-0
M. Wt: 337.78 g/mol
InChI Key: DVRWHJLBKOCOIA-UHFFFAOYSA-M
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Description

Thiophenium, tetrahydro-1-(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate is a complex organic compound with a unique structure that includes a thiophenium core and a pyrrolidinyl group

Preparation Methods

The synthesis of Thiophenium, tetrahydro-1-(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate involves multiple steps. The synthetic route typically starts with the preparation of the thiophenium core, followed by the introduction of the pyrrolidinyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale reactions in controlled environments to maintain consistency and quality.

Chemical Reactions Analysis

Thiophenium, tetrahydro-1-(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives with modified functional groups.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential interactions with biological macromolecules. In medicine, researchers are exploring its potential as a therapeutic agent due to its unique chemical properties. Additionally, it has industrial applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Thiophenium, tetrahydro-1-(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but they are believed to be related to its unique chemical structure.

Comparison with Similar Compounds

Thiophenium, tetrahydro-1-(4-(2,5-dioxo-1-pyrrolidinyl)-2-butynyl)-, perchlorate can be compared with other similar compounds, such as those containing thiophenium or pyrrolidinyl groups These similar compounds may share some chemical properties but differ in their specific applications and effects

Properties

CAS No.

110826-59-0

Molecular Formula

C12H16ClNO6S

Molecular Weight

337.78 g/mol

IUPAC Name

1-[4-(thiolan-1-ium-1-yl)but-2-ynyl]pyrrolidine-2,5-dione;perchlorate

InChI

InChI=1S/C12H16NO2S.ClHO4/c14-11-5-6-12(15)13(11)7-1-2-8-16-9-3-4-10-16;2-1(3,4)5/h3-10H2;(H,2,3,4,5)/q+1;/p-1

InChI Key

DVRWHJLBKOCOIA-UHFFFAOYSA-M

Canonical SMILES

C1CC[S+](C1)CC#CCN2C(=O)CCC2=O.[O-]Cl(=O)(=O)=O

Origin of Product

United States

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